2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95%

• IUPAC Name: 2-amino-5-(5-carboxy-2-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9FN2O4/c14-10-2-1-6(12(17)18)3-8(10)7-4-9(13(19)20)11(15)16-5-7/h1-5H,(H2,15,16)(H,17,18)(H,19,20)
• InChI Key: GGZWBPJNEUMMPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC(=C(N=C2)N)C(=O)O)F
• Molecular Formula: C13H9FN2O4
• DSSTOX Substance ID: DTXSID00687895
• Molecular Weight: 276.22 g/mol
• CAS RN: 1261965-78-9

Description

2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid (2-AFN) is a compound composed of carbon, hydrogen, nitrogen, and oxygen, and is the main component of an organic fluorinated compound. It is a derivative of nicotinic acid and is an important component of many medicines, such as anticonvulsants, antidepressants, and anti-inflammatory drugs. It is also used in the synthesis of other compounds, such as 2-amino-5-(5-chloro-2-fluorophenyl)nicotinic acid and 2-amino-5-(5-methoxy-2-fluorophenyl)nicotinic acid.

Scientific Research Applications

2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% has a wide range of applications in scientific research. It has been used in studies of the pharmacokinetics and pharmacodynamics of drugs, as well as in the development of new drugs. It has also been used to study the effects of drugs on the central nervous system, as well as to study the effects of drugs on the cardiovascular system. In addition, it has been used to study the effects of drugs on the metabolism of lipids, proteins, and carbohydrates.

Mechanism of Action

2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% acts by binding to nicotinic acetylcholine receptors, which are found in the central nervous system and in the peripheral nervous system. The binding of 2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% to these receptors causes an increase in the activity of the receptor, leading to an increased release of neurotransmitters, such as acetylcholine, serotonin, and norepinephrine. This increased activity of the receptor can lead to a variety of effects, such as increased alertness, improved cognitive function, and increased muscle contraction.
Biochemical and Physiological Effects
2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% has a number of biochemical and physiological effects. It has been found to have anticonvulsant, antidepressant, and anti-inflammatory properties. It has also been found to have neuroprotective effects, as well as to reduce the risk of cardiovascular disease. In addition, it has been found to have beneficial effects on memory and learning.

Advantages and Limitations for Lab Experiments

2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, making it a cost-effective option for researchers. It is also non-toxic and can be stored at room temperature, making it a safe option for laboratory use. However, 2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% is not very soluble in water, making it difficult to use in some experiments. In addition, it is not very stable in the presence of light or heat, so it must be stored in a dark, cool place.

Future Directions

The future of 2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% is promising, as it has a wide range of potential applications. It is being studied for its potential use in the treatment of neurological disorders, such as epilepsy and Alzheimer’s disease. It is also being studied for its potential use in the treatment of depression, anxiety, and other mental health disorders. In addition, it is being studied for its potential use in the treatment of cancer and other diseases. Finally, it is being studied for its potential use in the development of new drugs and drug delivery systems.

Synthesis Methods

2-Amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid, 95% is synthesized through a series of steps. The first step involves the reaction of nicotinic acid with acetic anhydride and a base, such as sodium hydroxide, to form 2-acetamido-5-fluoro-2-hydroxybenzoic acid. This is then reacted with anhydrous hydrogen fluoride to produce 2-amino-5-(5-fluorophenyl)nicotinic acid. Finally, the compound is reacted with an appropriate carboxylic acid, such as acetic acid, to form 2-amino-5-(5-carboxy-2-fluorophenyl)nicotinic acid.